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Compound of Interest

Compound Name: Ditrimethylolpropane tetraacrylate

Cat. No.: B1581405

An In-Depth Technical Guide to the Safe Laboratory Handling of Di(trimethylolpropane)
Tetraacrylate (DI-TMPTTA)

This guide provides comprehensive safety data and handling precautions for
Di(trimethylolpropane) tetraacrylate (Di-TMPTTA) intended for researchers, scientists, and
professionals in drug development and other laboratory settings. Adherence to these guidelines
Is crucial for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification

Di-TMPTTA is a multifunctional acrylic monomer that requires careful handling due to its
potential health and environmental effects.[1] The primary hazards are serious eye irritation
and long-term toxicity to aquatic life.[1][2]

GHS Classification Summary:
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Hazard . .
Hazard Class Category Signal Word Pictograms
Statement
Serious Eye H319: Causes
Damage/Eye 2/2A serious eye Warning GHSO07
Irritation irritation[1][2]
Hazardous to the H411: Toxic to
Aquatic aquatic life with )
) 2 ) Warning GHS09
Environment, long lasting
Chronic effects[1][2]

Skin
] o H315: Causes )
Corrosion/Irritatio 2 o Warning GHSO07
skin irritation[3]
n

Specific Target H335: May
Organ Toxicity, 3 cause respiratory  Warning GHSO07
Single Exposure irritation[3]

Note: GHS classifications can vary between suppliers and reporting bodies.[3] Always refer to
the specific Safety Data Sheet (SDS) provided with the product.

Toxicological Profile

Understanding the toxicological data is essential for performing an accurate risk assessment
before use.

Acute Toxicity Data:

Exposure Route Species Value (LD50) Classification

Does not cause acute

Oral Rat > 5000 mg/kg[4] o
toxicity[1]
> 2000 mg/kg Does not cause acute
Dermal Rat ] o
(estimated)[4] toxicity[1]

Key Health Effects:
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o Eye Irritation: Causes serious eye irritation upon contact.[1][2][4]

o Skin Contact: While some sources indicate it does not cause skin irritation, others classify it
as a skin irritant.[1][3] Prolonged or repeated contact may lead to allergic skin reactions in
sensitized individuals.[4][5][6]

o Genotoxicity: Based on available data, Di-TMPTTA is not expected to cause genetic defects.

[11[4]
» Carcinogenicity: No data is available on its carcinogenic potential.[1]
Safe Handling and Storage Procedures
Proper handling and storage are critical to minimize exposure risk.
Engineering Controls:
o Work in a well-ventilated area.[1][7]

o Use a chemical fume hood or provide appropriate exhaust ventilation where vapors, mists, or
aerosols may be generated.[8]

o Ensure that eyewash stations and safety showers are readily accessible and proximal to the
workstation.[1]

Handling Precautions:

Avoid contact with skin and eyes.[7][8]

Do not breathe vapors, mist, or gas.[3][9]

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[5][8]

Wash hands thoroughly after handling.[2][4][8]

Remove and wash contaminated clothing before reuse.[4][9]
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Storage Conditions:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep the container tightly closed.[7]

Store away from heat sources and direct sunlight to prevent polymerization.[4]

Keep away from incompatible materials such as oxidizing agents, metals, acids, and alkalis.
Personal Protective Equipment (PPE)
The appropriate PPE must be worn at all times when handling Di-TMPTTA.

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield
conforming to EN 166 (EU) or NIOSH (US) standards.[1][4][7]

¢ Skin Protection:

o Gloves: Wear impervious chemical-resistant gloves (e.g., nitrile rubber > 0.5 mm).[1]
Gloves must be inspected before use and disposed of properly after.[3]

o Clothing: Wear impervious, long-sleeved clothing to prevent skin contact.[1][7][8]

o Respiratory Protection: If ventilation is insufficient or exposure limits are exceeded, use a full-
face respirator with an appropriate cartridge certified by NIOSH or equivalent.[1][7]

Emergency Procedures

First-Aid Measures:
» General Advice: Consult a physician and show them the Safety Data Sheet.[8]
« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[7][8]

 In Case of Skin Contact: Immediately wash off with soap and plenty of water.[7][8] Remove
contaminated clothing.[4][7]
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e In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes.
[7]1[8] Remove contact lenses if present and easy to do. Continue rinsing and consult a
physician.[2][4][8]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[7][8]

Accidental Release Measures (Spills):

o Evacuate personnel to a safe area.[7][8]

o Ensure adequate ventilation and wear full personal protective equipment.[8]

o Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[7][8]
» Contain the spill using an inert absorbent material (e.g., sand, earth).[4]

o Collect the material using spark-proof tools and place it in a suitable, closed container for
disposal.[7]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][8]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[7][8]

Physical and Chemical Properties
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Property

Value

Physical State

Viscous Liquid[1]

Color Colorless to pale yellow[1]

Odor Acrylic ester[1]

Density 1.101 - 1.109 g/mL at 23-25 °C[1]
Flash Point > 135 °C (> 275 °F)[1]

Water Solubility

15 mg/L at 25 °C (Slightly soluble)[1]

Vapor Pressure

0.0000013 Pa at 20°C[1]

Molecular Weight

~466.5 g/mol [3]

Diagrams and Workflows

Logical Structure of a Di-TMPTTA Safety Data Sheet
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Caption: Logical structure of a Di-TMPTTA Safety Data Sheet.

Experimental Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1581405?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

1. Preparation
- Review SDS
- Verify emergency equipment
(eyewash, shower)

2. Don Personal Protective Equipment
- Nitrile Gloves
- Safety Goggles
- Lab Coat

3. Chemical Handling
- Work inside a certified
chemical fume hood
- Dispense required amount
- Keep container closed when not in use

4. Post-Handling
- Decontaminate work surfaces
- Clean glassware

5. Waste Disposal
- Dispose of contaminated gloves
and materials in a labeled,
sealed hazardous waste container

6. Doff PPE & Wash Hands
- Remove gloves using proper technique
- Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: Recommended workflow for safely handling Di-TMPTTA in a lab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Di-TMPTTA safety data sheet and handling precautions
for lab use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581405#di-tmptta-safety-data-sheet-and-handling-
precautions-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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